Cas no 15485-22-0 (Benzenamine,4-chloro-N-[(4-methoxyphenyl)methylene]-)

• Product Name: Benzenamine,4-chloro-N-[(4-methoxyphenyl)methylene]-
• CAS No: 15485-22-0
• MF: C₁₄H₁₂ClNO
• MW: 245.704182624817
• CID: 232146
• PubChem ID: 296382
• Update Time: 2025-04-19

Benzenamine,4-chloro-N-[(4-methoxyphenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-chloro-N-[(4-methoxyphenyl)methylene]-
• (4-chlorophenyl)(4-methoxybenzylidene)amine
• 4-chloro-N-(4-methoxybenzylidene)aniline
• 4-chloro-N-[(4-methoxyphenyl)methylidene]aniline
• AC1L6Q1P
• KB-88784
• N-(4-methoxybenzylidene)-4-chloroaniline
• N-p-methoxybenzylidene-p-chloroaniline
• NSC166499
• SCHEMBL11753458
• NSC-166499
• AKOS024332629
• p-methoxybenzylidene-(4-chlorophenyl)-amine
• AKOS003408297
• 4-Chloro-N-[(E)-(4-methoxyphenyl)methylidene]aniline #
• 1-Chlorobenzene,-4-(4-methoxybenzylidenamino)
• 15485-22-0
• (E)-N-(4-Chlorophenyl)-1-(4-methoxyphenyl)methanimine
• DTXSID90304620
• 4-chloro-N-(4-methoxybenzylidene) aniline
• WREIZRNCBYSYQW-UHFFFAOYSA-N
• WREIZRNCBYSYQW-MHWRWJLKSA-N

• Inchi： 1S/C14H12ClNO/c1-17-14-8-2-11(3-9-14)10-16-13-6-4-12(15)5-7-13/h2-10H,1H3/b16-10+
• InChI Key： WREIZRNCBYSYQW-MHWRWJLKSA-N
• SMILES： ClC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 245.0607417g/mol
• Monoisotopic Mass: 245.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 21.6Ų